Cas no 21094-42-8 (3-(dimethylamino)-2-methylprop-2-enenitrile)

3-(Dimethylamino)-2-methylprop-2-enenitrile is a versatile nitrile derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive cyano group adjacent to an unsaturated bond, enabling participation in Michael additions, cyclizations, and other nucleophilic reactions. The dimethylamino substituent enhances solubility in polar solvents and can act as a directing group in catalytic transformations. This compound is particularly useful in the preparation of heterocyclic frameworks and functionalized acrylonitrile derivatives. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for fine chemical synthesis. Care should be taken during handling due to potential lachrymatory effects.

3-(dimethylamino)-2-methylprop-2-enenitrile structure

21094-42-8 structure

Product Name:3-(dimethylamino)-2-methylprop-2-enenitrile

CAS No:21094-42-8

MF:C₆H₁₀N₂

MW:110.157001018524

CID:3908247

PubChem ID:73190240

Update Time:2025-05-22

3-(dimethylamino)-2-methylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- 2-Propenenitrile, 3-(dimethylamino)-2-methyl-
- 3-(dimethylamino)-2-methylprop-2-enenitrile
- AKOS026730009
- 2-cyano-3-(dimethylamino)prop-2-ene
- 21094-42-8
- Inchi： 1S/C6H10N2/c1-6(4-7)5-8(2)3/h5H,1-3H3
- InChI Key： HNUFCYBYFMHKEA-UHFFFAOYSA-N
- SMILES： C(#N)C(C)=CN(C)C

Computed Properties

Exact Mass: 110.084398327Da
Monoisotopic Mass: 110.084398327Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 27Å²

3-(dimethylamino)-2-methylprop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B401798-10mg	3-(dimethylamino)-2-methylprop-2-enenitrile	21094-42-8	10mg	$ 50.00	2022-06-07
TRC	B401798-50mg	3-(dimethylamino)-2-methylprop-2-enenitrile	21094-42-8	50mg	$ 160.00	2022-06-07
TRC	B401798-100mg	3-(dimethylamino)-2-methylprop-2-enenitrile	21094-42-8	100mg	$ 250.00	2022-06-07